Cas no 2089300-22-9 (7-Iodoisoquinolin-3-amine)

• Product Name: 7-Iodoisoquinolin-3-amine
• CAS No: 2089300-22-9
• MF: C₉H₇IN₂
• MW: 270.069753885269
• CID: 5710299
• PubChem ID: 121231771
• Update Time: 2023-10-14

7-Iodoisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-Iodoisoquinolin-3-amine
• 2089300-22-9

• Inchi： 1S/C9H7IN2/c10-8-2-1-6-4-9(11)12-5-7(6)3-8/h1-5H,(H2,11,12)
• InChI Key： RICTXXNLHDYLKN-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=C(N)N=CC=2C=1

Computed Properties

• Exact Mass: 269.96540g/mol
• Monoisotopic Mass: 269.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų